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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B13389579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core spectral properties of

CY5-N3 azide, a widely utilized fluorescent probe in biological research and drug development.

This document outlines its key characteristics, experimental protocols for their determination,

and the fundamental principles of its application in bioconjugation via click chemistry.

Core Spectral and Photophysical Properties
CY5-N3 azide is a fluorescent dye belonging to the cyanine family, known for its brightness and

photostability in the far-red region of the electromagnetic spectrum. Its azide functional group

allows for covalent attachment to a wide range of molecules through "click chemistry," making it

an invaluable tool for labeling and tracking biomolecules such as proteins, nucleic acids, and

small molecules. The spectral properties can vary slightly between different suppliers and

measurement conditions. Below is a summary of the key quantitative data for CY5-N3 azide

and its sulfonated derivatives, which exhibit improved water solubility.
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Property
CY5-N3 (Sulfo-
Cyanine5-
azide)

Cy5-azide
sulfo-Cyanine5
azide

Reference

Excitation

Maximum (λex)
646 nm 647 nm 646 nm [1][2][3]

Emission

Maximum (λem)
662 nm 663 nm 662 nm [1][2][3]

Molar Extinction

Coefficient (ε)

Not explicitly

stated

251,000

cm⁻¹M⁻¹

271,000

cm⁻¹M⁻¹
[2][3]

Fluorescence

Quantum Yield

(Φ)

Not explicitly

stated

Not explicitly

stated
0.28 [3]

Recommended

Storage

-20°C or -80°C in

the dark
-20°C -20°C in the dark [1][2][3]

Note: The molar extinction coefficient and quantum yield are critical parameters for quantitative

fluorescence studies. The extinction coefficient dictates the amount of light absorbed at a

specific wavelength, while the quantum yield represents the efficiency of converting absorbed

light into emitted fluorescence.

Factors Influencing Spectral Properties
The spectral properties of cyanine dyes like CY5-N3 are sensitive to their local environment.

Researchers should be aware of the following factors that can induce spectral shifts and

changes in fluorescence intensity:

Solvent Polarity: The polarity of the solvent can influence the absorption and emission

maxima.

Molecular Aggregation: At high concentrations, cyanine dyes have a tendency to form

aggregates, which can lead to quenching or shifts in the absorption spectrum.[4]

Conjugation to Biomolecules: Covalent attachment to proteins or nucleic acids can alter the

dye's local environment and affect its fluorescence properties.[3] The rigidity of the
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environment around the dye can impact its fluorescence quantum yield.[2]

pH: The fluorescence of Cy5 conjugates is generally stable over a wide pH range, typically

from pH 4 to 10.

Experimental Protocols
Accurate determination of the spectral properties of CY5-N3 azide is crucial for reliable

experimental outcomes. The following are generalized protocols for measuring these key

parameters.

Determination of Molar Extinction Coefficient
The molar extinction coefficient (ε) is determined by measuring the absorbance of a solution of

known concentration using a spectrophotometer and applying the Beer-Lambert law (A = εlc).

Methodology:

Preparation of a Stock Solution: Accurately weigh a small amount of CY5-N3 azide and

dissolve it in a suitable solvent (e.g., anhydrous DMSO) to prepare a concentrated stock

solution.[1] It is recommended to prepare fresh solutions as the compound can be unstable

in solution.[1][4]

Serial Dilutions: Prepare a series of dilutions of the stock solution with the same solvent.

Absorbance Measurement: Using a spectrophotometer, measure the absorbance of each

dilution at the absorption maximum (λmax), which is approximately 646 nm for CY5-N3.[1][3]

Use the solvent as a blank.

Data Analysis: Plot the absorbance values against the corresponding concentrations. The

molar extinction coefficient (ε) is calculated from the slope of the resulting linear fit of the

data, according to the Beer-Lambert law, where 'l' is the path length of the cuvette (typically 1

cm).

Determination of Fluorescence Excitation and Emission
Spectra
Fluorescence excitation and emission spectra are determined using a spectrofluorometer.
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Methodology:

To Determine the Emission Spectrum:

Prepare a dilute solution of CY5-N3 azide in a suitable buffer (e.g., PBS, pH 7.4).

Set the excitation wavelength of the spectrofluorometer to the known absorption maximum

(e.g., 646 nm).[1]

Scan a range of emission wavelengths (e.g., from 650 nm to 800 nm) and record the

fluorescence intensity.

The wavelength at which the highest fluorescence intensity is recorded is the emission

maximum (λem).

To Determine the Excitation Spectrum:

Using the same sample, set the emission wavelength of the spectrofluorometer to the

determined emission maximum (e.g., 662 nm).[1]

Scan a range of excitation wavelengths (e.g., from 550 nm to 660 nm) and record the

fluorescence intensity.

The wavelength that produces the highest fluorescence intensity is the excitation

maximum (λex).

Application in Bioconjugation: Click Chemistry
CY5-N3 azide is primarily used as a labeling reagent in click chemistry, a set of bioorthogonal

reactions that are rapid, specific, and high-yielding. The azide group of CY5-N3 reacts with an

alkyne-functionalized molecule in the presence of a copper(I) catalyst, a process known as

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Below is a diagram illustrating the general workflow for labeling a biomolecule with CY5-N3
azide using CuAAC.
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Click to download full resolution via product page

Caption: General workflow for labeling a biomolecule using CuAAC.

An alternative to the copper-catalyzed reaction is the Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC), which is a copper-free click chemistry reaction. SPAAC is

advantageous for in vivo applications where the cytotoxicity of copper is a concern. In this

case, the alkyne is replaced by a strained cyclooctyne derivative, such as DBCO or BCN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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